BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide to Basic Safety and Handling of
Lead Oxalate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lead oxalate
CAS No.: 814-93-7
Cat. No.: B3029881
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety and handling
precautions for lead oxalate (PbC20a4). Due to its significant toxicity, strict adherence to the
following guidelines is imperative to ensure personnel safety and environmental protection.

Hazard Identification and Classification

Lead oxalate is classified as a hazardous substance. Its primary health hazards are acute
toxicity if swallowed or inhaled, suspected damage to fertility or the unborn child, and potential
for organ damage through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic
life with long-lasting effects.[1][3]

GHS Classification

Lead oxalate carries the following GHS hazard classifications:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[4]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]
] o H360: May damage fertility or
Reproductive Toxicity 1A

the unborn child[1][2]

» o H373: May cause damage to
Specific Target Organ Toxicity,
2 organs through prolonged or
Repeated Exposure
repeated exposure[1][2]

Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[1]

Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects[1][2]

Signal Word: Danger[1][2]
Pictograms:

e Health Hazard (GHSO08)

o Exclamation Mark (GHS07)
e Environment (GHS09)

Data Presentation: Properties and Exposure Limits

Quantitative data for lead oxalate is summarized below for easy reference.

Physical and Chemical Properties
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Property Value

CAS Number 814-93-7[4]

Molecular Formula C204PDb[4][5][6]

Molecular Weight 295.22 g/mol [5][7]
Appearance White powder/solid[1][4]
Melting Point 300°C (decomposes)[5][7]
Density 5.28 glcm?[2][5][7]
Solubility in Water Insoluble[4][5][7]

Toxicological Data

While specific LD50 values for lead oxalate are not readily available in the provided search
results, the toxicity of lead salts is well-documented.

Metric Value Notes
Reported Fatal Dose (Lead 10 to 30 grams for an adult Indicates high acute toxicity
Salts) human[1] upon ingestion.

IARC: Probable/Possible )
) o ) Based on evidence for lead
Carcinogenicity Human Carcinogen (Group

and its compounds.
2A/2B)[1]

Kidneys, Reproductive i .
Lead is a nephrotoxin and
Target Organs System, Central Nervous ) i
reproductive toxin.[1]
System, Blood System[1]

Occupational Exposure Limits (OELS)

The following exposure limits are established for lead and its inorganic compounds, including
lead oxalate.
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Organization Limit Notes

0.050 mg/m3 (50 pg/m3) TWA o o
OSHA PEL Permissible Exposure Limit
(8-hourn)[1][8][9][10]

NIOSH REL 0.050 pg/m3 TWA (8-hour)[8] Recommended Exposure Limit

Triggers specific compliance
] 0.030 mg/m3 (30 pg/ms3) TWA o o
OSHA Action Level activities like monitoring and
(8-houn)[8] : .
medical surveillance.

Immediately Dangerous to Life

NIOSH IDLH 100 mg/m3 (as Pb)[10]
or Health

Safe Handling and Storage

Adherence to strict protocols is necessary to minimize exposure.

Engineering Controls

« All manipulations of lead oxalate that could generate dust, such as weighing or transferring,
must be conducted within a certified chemical fume hood, glove box, or other suitable
containment device.[4]

e Ensure adequate ventilation in all work areas where the material is handled or stored.[4]

o Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[4]

Personal Protective Equipment (PPE)

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).

o Eye/Face Protection: Use safety glasses with side shields or goggles. A face shield may be
required for operations with a high potential for dust generation.

« Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a high
risk of contamination, disposable coveralls are recommended.
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» Respiratory Protection: If exposure limits are exceeded or if dust is generated, a NIOSH-
approved respirator is required.[4]

Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][3]

Avoid the formation of dust.[4]

Do not breathe dust, fumes, or vapors.[2]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[3]

Storage Requirements

o Store in a tightly closed, properly labeled container.[4]

o Keep in a dry, cool, and well-ventilated place.[4]

» Store away from incompatible materials such as strong oxidizing agents.[4]
» Store in a locked cabinet or an area with restricted access.

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek immediate medical attention.[4]

o Eye Contact: Flush eyes with water as a precaution for several minutes. Remove contact
lenses if present and easy to do. Seek medical attention.[4]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[4]

Fire-Fighting Measures

o Lead oxalate is not flammable.

o Use extinguishing media appropriate for the surrounding fire, such as water spray, alcohol-
resistant foam, dry chemical, or carbon dioxide.[4]

» Firefighters should wear self-contained breathing apparatus (SCBA) to protect against toxic
fumes (carbon monoxide, carbon dioxide, lead fumes) that may be generated upon thermal
decomposition.[4]

Spill and Disposal Procedures

e Spill Response:

[¢]

Evacuate the area and prevent entry of unnecessary personnel.

o

Wear full PPE, including respiratory protection.

o

Avoid generating dust. Moisten the spilled material with water if it can be done safely.

[¢]

Carefully sweep or shovel the material into a suitable, sealed container for disposal.[3]
o Do not allow the material to enter drains or waterways.[3]

» Waste Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.

o Lead oxalate and any contaminated materials (e.g., gloves, wipes) must be treated as
hazardous waste.

Experimental Protocols (Safety Procedures)
Protocol for Donning and Doffing PPE
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Objective: To ensure the correct sequence for putting on and taking off PPE to prevent
contamination.

Methodology:
e Donning (Putting On):

1. Perform hand hygiene.

2. Put on a lab coat or coveralls.

3. Put on a NIOSH-approved respirator (if required by risk assessment).

4. Put on eye protection (goggles/face shield).

5. Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.
o Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outside of the glove with bare
hands.

2. Remove the lab coat or coveralls by rolling it inside-out, away from the body.
3. Perform hand hygiene.

4. Remove eye protection.

5. Remove the respirator.

6. Perform thorough hand hygiene.

Protocol for Small-Scale Spill Cleanup

Objective: To safely clean and decontaminate a small spill (e.g., <5 grams) of lead oxalate
powder in a controlled laboratory setting.

Methodology:
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e Immediate Actions:
1. Alert personnel in the immediate area.
2. Evacuate the area if necessary and restrict access.
e Preparation:
1. Don appropriate PPE as described in section 5.1, including respiratory protection.

2. Gather spill cleanup materials: forceps, scoop, container for hazardous waste, wet wipes,
and a spray bottle with water.

e Containment and Cleanup:

1. Gently cover the spill with damp paper towels or lightly mist with water to prevent dust
from becoming airborne.

2. Carefully wipe up the dampened material, working from the outside of the spill inwards.
3. Place all contaminated materials into a designated hazardous waste container.
4. Perform a final wipe of the area with a wet paper towel.
e Post-Cleanup:
1. Seal the hazardous waste container and label it appropriately.
2. Doff PPE as described in section 5.1.
3. Wash hands thoroughly.
4. Report the spill to the appropriate safety officer.

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for handling lead oxalate safely.
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Start: Task Involving
Lead Oxalate

i

1. Conduct Risk Assessment
(Quantity, Dust Potential)

=TT 2. Select Controls

Engineering Controls Personal Protective Equipment Administrative Controls
(Fume Hood, Glove Box) (Gloves, Goggles, Respirator) (SOPs, Training)

3. Perform Handling Procedure
(Weighing, Transfer)

Task Complete

4. Store Material Properly 5. Decontaminate Work Area
(Sealed, Ventilated, Secure) & Doff PPE

6. Dispose of Hazardous Waste

End of Task

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of lead oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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